5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile

Specification

• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol
• IUPAC Name: 5-(3-methylbutylamino)pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C11H15N3/c1-9(2)5-6-13-11-4-3-10(7-12)14-8-11/h3-4,8-9,13H,5-6H2,1-2H3
• Standard InChI Key: KCHYDXZJIBEOTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CN=C(C=C1)C#N

Introduction

Structural Characteristics and Molecular Properties

Core Architecture

The compound features a pyridine ring substituted at the 2-position with a carbonitrile group (-C≡N) and at the 5-position with a (3-methylbutyl)amino group (-NH-C₄H₉). This arrangement creates distinct electronic and steric environments, influencing its reactivity and intermolecular interactions. The carbonitrile group enhances polarity, while the branched alkyl chain contributes to hydrophobic interactions, a balance critical for drug-likeness.

Comparative Analysis with Analogues

Structurally related compounds, such as 3-amino-5-methylpyridine-2-carbonitrile (C₇H₇N₃) and 5-amino-3-methyl-2-pyridinecarbonitrile (C₇H₇N₃), share the pyridine-carbonitrile backbone but differ in substituent placement (Table 1). These variations significantly alter physical properties:

Table 1: Structural and Physical Properties of Pyridine-Carbonitrile Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)
5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile	C₁₁H₁₅N₃	189.26	-	-
3-Amino-5-methylpyridine-2-carbonitrile	C₇H₇N₃	133.15	-	370.3
5-Amino-3-methyl-2-pyridinecarbonitrile	C₇H₇N₃	133.15	1.2	370.3

Data derived from.

The larger molecular weight and alkyl chain of 5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile suggest improved lipid solubility compared to its methyl-substituted analogues, potentially enhancing membrane permeability in biological systems.

Synthesis and Optimization Strategies

Multi-Step Nucleophilic Substitution

The primary synthesis route involves sequential functionalization of pyridine precursors. Starting with 2-cyanopyridine, the amino group is introduced via nucleophilic substitution using 3-methylbutylamine under controlled conditions (e.g., anhydrous solvents, catalytic bases). Optimization focuses on reaction temperature (typically 80–120°C) and stoichiometry to minimize byproducts like N-alkylated impurities.

Chemical Reactivity and Functionalization

Carbonitrile Hydrolysis

The -C≡N group undergoes hydrolysis in acidic or basic media to yield carboxylic acids or amides, respectively. This reactivity is exploitable for prodrug designs, where the carbonitrile serves as a masked carboxylate. For instance, hydrolysis under mild acidic conditions (pH 4–5, 25°C) generates 5-[(3-methylbutyl)amino]pyridine-2-carboxylic acid, a potential bioactive metabolite.

Amino Group Derivatization

The secondary amine participates in acylation, sulfonation, and reductive alkylation. Acylation with acetyl chloride in dichloromethane produces the corresponding amide, modulating solubility and target affinity. Such modifications are critical in structure-activity relationship (SAR) studies for drug discovery.

Compound	Cell Line	GI₅₀ (µM)	Mechanism Insight
Methyl 3-arylthieno[3,2-b]pyridine-2-carboxylate (2e)	MDA-MB-231	13	G0/G1 cell cycle arrest
5-[(3-Methylbutyl)amino]pyridine-2-carbonitrile	-	-	Hypothesized kinase inhibition

Data adapted from.